Cas no 862851-12-5 (Phenyl 2-azido-2-deoxy-1-seleno-α-D-galactopyranoside)

• Product Name: Phenyl 2-azido-2-deoxy-1-seleno-α-D-galactopyranoside
• CAS No: 862851-12-5
• MF: C₁₂H₁₅N₃O₄Se
• MW: 344.225201845169
• CID: 5092033
• Update Time: 2025-05-20

Phenyl 2-azido-2-deoxy-1-seleno-α-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• Phenyl 2-azido-2-deoxy-1-seleno-α-D-galactopyranoside

• Inchi： 1S/C12H15N3O4Se/c13-15-14-9-11(18)10(17)8(6-16)19-12(9)20-7-4-2-1-3-5-7/h1-5,8-12,16-18H,6H2/t8-,9-,10+,11-,12-/m1/s1
• InChI Key： BVCCVYTUANZCSY-RMPHRYRLSA-N
• SMILES： [Se](C1C=CC=CC=1)[C@H]1O[C@H](CO)[C@H](O)[C@H](O)[C@H]1N=[N+]=[N-]

Additional information on Phenyl 2-azido-2-deoxy-1-seleno-α-D-galactopyranoside

Phenyl 2-Azido-2-Decoxy-1-Seleno-α-D-Galactopyranoside: A Comprehensive Overview

The compound CAS No 862851-12-5, known as Phenyl 2-Azido-2-Decoxy-1-Seleno-α-D-Galactopyranoside, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structural features, which include a phenyl group, an azide moiety, and a selenium atom incorporated into a modified galactopyranoside framework. The combination of these functional groups makes it a versatile building block for advanced chemical synthesis and biomedical research.

Recent studies have highlighted the importance of selenium-containing carbohydrates in biochemistry and pharmacology. The presence of selenium in this compound introduces antioxidant properties, which are crucial for protecting biomolecules from oxidative stress. Additionally, the azide group enhances the compound's reactivity, making it an ideal candidate for click chemistry reactions. These reactions are widely used in drug discovery and materials science due to their efficiency and selectivity.

The synthesis of Phenyl 2-Azido-2-Decoxy-1-Seleno-α-D-Galactopyranoside involves a multi-step process that combines carbohydrate chemistry with organoselenium chemistry. Researchers have optimized the synthesis pathway to achieve high yields and purity, ensuring its suitability for large-scale production. The compound's structure has been thoroughly characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its ability to form stable conjugates with therapeutic agents makes it a valuable tool for targeted drug delivery. Moreover, the azide group enables the formation of bioisosteric replacements, which can improve the pharmacokinetic properties of drugs. Recent research has also explored its use in bioimaging applications, where its selenium content provides contrast-enhancing properties.

The integration of selenium into carbohydrate frameworks is a rapidly evolving area of research. Studies have demonstrated that selenium-containing carbohydrates exhibit unique biological activities, including anti-inflammatory and anticancer properties. The phenyl group in this compound further enhances its versatility by providing additional sites for functionalization. This makes it an attractive candidate for developing novel therapeutic agents.

In conclusion, Phenyl 2-Azido-2-Decoxy-1-Seleno-α-D-Galactopyranoside represents a cutting-edge advancement in organic chemistry. Its unique combination of functional groups and structural features positions it as a valuable tool in various scientific disciplines. With ongoing research exploring its potential applications in drug delivery, bioimaging, and therapeutic development, this compound is poised to make significant contributions to the field of modern chemistry.